Cas no 873577-88-9 (N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide
• CAS No: 873577-88-9
• MF: C₂₂H₂₃NO₆
• MW: 397.42112660408
• CID: 5447480
• Update Time: 2025-07-17

N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-3-carboxamide, N-[2-(3,4-dimethoxyphenyl)ethyl]-8-ethoxy-2-oxo-
• N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide

• Inchi： 1S/C22H23NO6/c1-4-28-18-7-5-6-15-13-16(22(25)29-20(15)18)21(24)23-11-10-14-8-9-17(26-2)19(12-14)27-3/h5-9,12-13H,4,10-11H2,1-3H3,(H,23,24)
• InChI Key： PDGBGBLGZDQPKT-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(NCCC1=CC=C(OC)C(OC)=C1)=O

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide

Research Brief on N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 873577-88-9)

N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide (CAS: 873577-88-9) is a synthetic coumarin derivative that has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its unique structural features, including a chromene core and substituted phenyl and ethoxy groups, has been the subject of several studies aimed at exploring its biological activities and pharmacological properties.

Recent research has focused on the compound's mechanism of action, particularly its interactions with cellular targets such as enzymes and receptors. Preliminary findings suggest that N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide exhibits inhibitory effects on specific kinases and proteases, which are implicated in various disease pathways. These findings highlight its potential as a lead compound for the development of novel therapeutics targeting conditions such as cancer, inflammation, and neurodegenerative disorders.

In vitro and in vivo studies have demonstrated that the compound possesses favorable pharmacokinetic properties, including good bioavailability and metabolic stability. Structural-activity relationship (SAR) studies have further elucidated the importance of the ethoxy and dimethoxyphenyl groups in enhancing the compound's binding affinity and selectivity. These insights are critical for optimizing the compound's efficacy and minimizing off-target effects in future drug development efforts.

One of the most promising applications of N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide is in oncology. Recent studies have shown that the compound induces apoptosis in cancer cells by modulating key signaling pathways, such as the PI3K/AKT and MAPK cascades. Additionally, its ability to inhibit angiogenesis and metastasis has been demonstrated in preclinical models, further supporting its potential as an anti-cancer agent.

Despite these encouraging findings, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as toxicity, dosage optimization, and formulation stability need to be addressed through further research. Collaborative efforts between academia and industry are essential to advance the development of this compound and bring it closer to clinical trials.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-8-ethoxy-2-oxo-2H-chromene-3-carboxamide represents a promising candidate for drug development, with demonstrated biological activities and therapeutic potential. Continued research into its mechanisms of action, structural optimization, and preclinical evaluation will be crucial for realizing its full potential in the treatment of various diseases.